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Compound of Interest

Compound Name: KDM5-C49

Cat. No.: B608319

IMMEDIATE ACTION REQUIRED: Essential Safety and Handling Protocols for K-C49

For all researchers, scientists, and drug development professionals handling KDM5-C49, this
guide provides critical, immediate safety, and logistical information. Adherence to these
protocols is essential for ensuring laboratory safety and proper disposal. This document should
be considered a primary resource for operational guidance.

Compound Information and Hazard Assessment

KDM5-C49 is a potent and selective inhibitor of KDM5 demethylases, intended for research
use only.[1][2] As with any novel chemical compound, it should be handled with the utmost
care, assuming it is hazardous until comprehensive toxicological data is available.

Key Compound Data:
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Property Value

CAS Number 1596348-16-1[3][4]

Molecular Formula C15H24N403[4]

Molecular Weight 308.38 g/mol [4]

Appearance Solid powder

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following PPE is mandatory when handling KDM5-C49 in any form (solid or in solution).

Required PPE:

PPE Component Specification Rationale
ANSI z87.1 certified safety Protects eyes from splashes of
Eye Protection glasses with side shields or solutions or airborne particles
chemical splash goggles. of the solid compound.
Nitrile gloves (minimum Provides a chemical-resistant

Hand Protection . i . .
thickness of 4 mil). barrier to prevent skin contact.

) Protects skin and personal
Body Protection A buttoned lab coat. ) o
clothing from contamination.

Recommended when handling
) ) A NIOSH-approved N95 ]
Respiratory Protection ) ] the solid powder to prevent
respirator or higher. ) ]
inhalation.

Operational Plan: Step-by-Step Handling
Procedures
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Follow these procedures meticulously to ensure safe handling from receipt to disposal.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.
e Log: Record the date of receipt and assigned lot number in your chemical inventory.

o Store: Immediately transfer the compound to a designated, clearly labeled, and secure
storage location at -20°C.[5]

Preparation of Stock and Working Solutions

All preparation steps must be conducted in a certified chemical fume hood.

o Gather Materials: Assemble all necessary equipment (fume hood, calibrated balance,
appropriate glassware, solvent, and PPE) before handling the compound.

e Weighing the Compound:
o Don appropriate PPE, including respiratory protection.
o Carefully weigh the desired amount of KDM5-C49 powder.

o Clean the balance and surrounding area immediately after weighing to remove any
residual powder.

¢ Dissolving the Compound:

o In the fume hood, add the appropriate volume of DMSO to the weighed KDM5-C49 to
achieve the desired stock concentration.

o Cap the vial and vortex until the compound is fully dissolved.
 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots to minimize freeze-thaw
cycles.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://aobious.com/aobious/epigenetics/38286-kdm5-c49-hcl.html
https://www.benchchem.com/product/b608319?utm_src=pdf-body
https://www.benchchem.com/product/b608319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
o Store the aliquots at -20°C.

Disposal Plan: Waste Management

Proper segregation and disposal of chemical waste are critical for safety and environmental

compliance.

Waste Segregation and Disposal:

Waste Type Disposal Container Disposal Procedure

Dispose of all contaminated

) ) Labeled hazardous waste items such as gloves, pipette
Contaminated Solid Waste ) ] ) ] S
container (solid). tips, and weigh boats in this
container.

Dispose of all unused stock
) o Labeled hazardous waste solutions, working solutions,
Contaminated Liquid Waste ) o ) o
container (liquid). and contaminated media in

this container.

The first rinse of an "empty"
container that held a
hazardous chemical must be
collected and disposed of as
Empty Compound Vials Haz.ardous waste container hazardous. Wz?lste. After
(solid). thorough rinsing, deface or
remove the original label and
dispose of the container
according to your institution's

guidelines.[6]

Emergency Procedures
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Emergency Contact: In case of an emergency, contact your institution's Environmental Health
and Safety (EHS) office immediately.

Exposure Scenario Immediate Action

Immediately flush the affected area with copious
Skin Contact amounts of water for at least 15 minutes.

Remove contaminated clothing.

Immediately flush eyes with a gentle stream of

Eye Contact water for at least 15 minutes, holding the eyelids
open.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

Alert others in the area. Evacuate if necessary.
Spill Contain the spill with absorbent material. Follow

your institution's spill cleanup procedures.

Visual Guides
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Caption: Workflow for handling KDM5-C49 from receipt to disposal.
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Mandatory Personal Protective Equipment

Handling KDM5-C49

N95 Respirator
(for solids)

Lab Coat Nitrile Gloves Safety Goggles

Click to download full resolution via product page

Caption: Required PPE for handling KDM5-C49.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608319#personal-protective-equipment-for-handling-
kdm5-c49]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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